Cas no 501099-08-7 (2H-Pyrrol-2-one, 3,4-dichloro-1,5-dihydro-1-(phenylmethyl)-)

• Product name: 2H-Pyrrol-2-one, 3,4-dichloro-1,5-dihydro-1-(phenylmethyl)-
• CAS No: 501099-08-7
• MF: C₁₁H₉Cl₂NO
• MW: 242.101260900497
• CID: 1557084
• PubChem ID: 22345347

2H-Pyrrol-2-one, 3,4-dichloro-1,5-dihydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one, 3,4-dichloro-1,5-dihydro-1-(phenylmethyl)-
• 1-benzyl-3,4-dichloro-2H-pyrrol-5-one
• DTXSID00625055
• SCHEMBL6154136
• 501099-08-7
• 1-Benzyl-3,4-dichloro-1,5-dihydro-2H-pyrrol-2-one

• Inchi： InChI=1S/C11H9Cl2NO/c12-9-7-14(11(15)10(9)13)6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： DQEFVHGRVORUCL-UHFFFAOYSA-N
• SMILES： C1C(=C(C(=O)N1CC2=CC=CC=C2)Cl)Cl

Computed Properties

• Exact Mass: 241.00627
• Monoisotopic Mass: 241.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 20.31